Benzenamine, 4,4'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(4,1-butanediyloxy)]bis-

• CAS No.: 72066-92-3
• Molecular Formula: C24H40N2O3Si2
• Molecular Weight: 460.8 g/mol
• IUPAC Name: 4-[4-[[4-(4-aminophenoxy)butyl-dimethylsilyl]oxy-dimethylsilyl]butoxy]aniline
• InChI: InChI=1S/C24H40N2O3Si2/c1-30(2,19-7-5-17-27-23-13-9-21(25)10-14-23)29-31(3,4)20-8-6-18-28-24-15-11-22(26)12-16-24/h9-16H,5-8,17-20,25-26H2,1-4H3
• InChI Key: RNUOSHJTFYTUTH-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(CCCCOC1=CC=C(C=C1)N)O[Si](C)(C)CCCCOC2=CC=C(C=C2)N

Description

Benzenamine, 4,4'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(4,1-butanediyloxy)]bis- is a useful research compound. Its molecular formula is C24H40N2O3Si2 and its molecular weight is 460.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1,3-bis[4-(4-nitrophenoxy)butyl]-1,1,3,3-tetramethyldisiloxane (2a) (1.35 g; 3.38 mmol) and 10 mL of a 10 wt % Pd/C (0.0393 g) ethyl acetate solution were mixed, and stirred for 2 days in a hydrogen atmosphere at room temperature. The solution was filtrated by Celite and then concentrated to obtain a colorless oily material (1.18 g, 98% of yield).

Synthesis routes and methods II

Procedure details

By the same synthesis procedure as for (3c) in Example 1, the above (2a) was reduced to obtain 1,3-bis(4-aminophenoxybutyl)-1,1,3,3,-tetramethyldisiloxane (3a) (a light brown oily liquid (98% of yield)) represented by the following formula. Various measurements were carried out with regard to the obtained 1,3-bis(4-aminophenoxybutyl)-1,1,3,3,-tetramethyldisiloxane (3a), and results are shown below.